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Introduction
These application notes provide a detailed protocol for utilizing LY487379, a positive allosteric

modulator (PAM) of the metabotropic glutamate receptor 2 (mGluR2), in the attentional set-

shifting task (ASST). The ASST is a widely used behavioral paradigm to assess cognitive

flexibility in rodents, a key executive function often impaired in neuropsychiatric disorders such

as schizophrenia.[1][2][3] LY487379 has been shown to enhance cognitive flexibility,

specifically during the extra-dimensional (ED) shift phase of the ASST, suggesting its potential

as a therapeutic agent for cognitive deficits.[1][4]

Mechanism of Action
LY487379 acts as a selective mGluR2 positive allosteric modulator.[5] This means it does not

activate the receptor directly but enhances the receptor's response to the endogenous agonist,

glutamate.[5][6] The mGluR2 receptors are predominantly located presynaptically, where they

function as autoreceptors to inhibit glutamate release.[6][7] By potentiating mGluR2 function,

LY487379 is thought to modulate glutamatergic neurotransmission, which plays a critical role in

cognitive processes.[6][7] Studies have shown that LY487379 can significantly increase

extracellular levels of norepinephrine and serotonin in the medial prefrontal cortex, which may

contribute to its pro-cognitive effects.[1][4]
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Quantitative Data Summary
The following table summarizes the key quantitative findings from a study investigating the

effects of LY487379 on performance in the attentional set-shifting task in rats.

Experimental
Phase

Vehicle (Trials
to Criterion)

LY487379 (30
mg/kg) (Trials
to Criterion)

p-value Reference

Simple

Discrimination

(SD)

~10 ~10 >0.05 [4]

Compound

Discrimination

(CD)

~12 ~11 >0.05 [4]

Reversal 1 (Rev

1)
~18 ~17 >0.05 [4]

Intra-

Dimensional

Shift (IDS)

~11 ~10 >0.05 [4]

Reversal 2 (Rev

2)
~19 ~18 >0.05 [4]

Extra-

Dimensional

Shift (EDS)

~25 ~17 <0.05 [1][4]

Reversal 3 (Rev

3)
~20 ~19 >0.05 [4]

Data are approximated from graphical representations in the cited literature and represent the

mean number of trials required to reach a criterion of six consecutive correct choices. The most

significant finding is the reduction in trials to criterion during the Extra-Dimensional Shift phase

for the LY487379 treated group, indicating enhanced cognitive flexibility.[1][4]
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Experimental Protocol: Attentional Set-Shifting Task
(ASST)
This protocol is a standard method for assessing cognitive flexibility in rodents and is based on

the principles described in the literature.[2][3][8]

1. Apparatus

A testing chamber, often a rectangular box, with a dividing panel that can be raised and

lowered.[2]

Two small bowls or pots for digging, which can be filled with different digging media.[2]

A variety of digging media (e.g., sawdust, sand, shredded paper, gravel).

A selection of distinct odors (e.g., mint, caramel, lemon, vanilla), typically applied to the

digging media using scented oils or essences.

Food rewards (e.g., small pieces of cereal or sucrose pellets).

2. Animal Preparation

Rats or mice are typically used.

Animals should be mildly food-restricted to approximately 85-90% of their free-feeding body

weight to ensure motivation for the food reward.[2] Water should be available ad libitum in

their home cages.

Habituate the animals to the testing chamber and the digging bowls for a few days prior to

the start of the experiment.[8] This involves allowing them to explore the apparatus and learn

to dig for food rewards in unscented and unflavored media.

3. Experimental Procedure

The task consists of a series of discrimination problems, where the animal must learn a rule to

find the food reward. The rule is based on either the digging medium (texture) or an odor
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associated with the medium. The criterion for successful learning in each stage is typically six

consecutive correct choices.[2]

Simple Discrimination (SD): The animal is presented with two bowls, each containing a

different digging medium (e.g., sawdust vs. sand). The reward is consistently buried in one of

the media. This stage establishes the initial relevant dimension (in this case, medium).

Compound Discrimination (CD): A second, irrelevant dimension (odor) is introduced. For

example, the two media from the SD stage are now both scented with distinct odors (e.g.,

mint and caramel). The previously correct medium is still the only rewarded cue, and the

odors are distractors.[2]

Reversal 1 (Rev 1): The contingencies within the relevant dimension (medium) are reversed.

The previously unrewarded medium is now rewarded. This tests the animal's ability to

reverse a learned association.

Intra-Dimensional Shift (IDS): New exemplars of the same dimension (medium) are

introduced. For example, two new digging media are used (e.g., shredded paper vs. gravel),

with one consistently rewarded. This assesses the ability to generalize the rule to new stimuli

within the same dimension.

Reversal 2 (Rev 2): The contingencies for the new intra-dimensional stimuli are reversed.

Extra-Dimensional Shift (EDS): This is the critical test of cognitive flexibility. The previously

irrelevant dimension (odor) now becomes the relevant cue for finding the reward, and the

previously relevant dimension (medium) becomes irrelevant.[3] For example, the reward is

now consistently associated with a specific odor, regardless of the digging medium it is

presented in.

Reversal 3 (Rev 3): The contingencies for the new relevant dimension (odor) are reversed.

4. Drug Administration

LY487379 is typically dissolved in a suitable vehicle (e.g., 0.9% saline with a small amount of

Tween 80).
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The drug is administered intraperitoneally (i.p.) at the desired dose (e.g., 30 mg/kg) at a

specified time before the start of the testing session (e.g., 30-60 minutes).

A vehicle control group should always be included.
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Caption: Workflow of the Attentional Set-Shifting Task (ASST).
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Caption: Mechanism of action of LY487379 at a glutamatergic synapse.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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